3-Pyrrolidinesulfonic acid, 1,1'-[dithiobis[(1-oxo-3,1-propanediyl)oxy]]bis[2,5-dioxo-
3-Pyrrolidinesulfonic acid, 1,1'-[dithiobis[(1-oxo-3,1-propanediyl)oxy]]bis[2,5-dioxo-
DTSSP Crosslinker, or 3,3´-Dithiobis[sulfosuccinimidylpropionate], is a homobifunctional protein crosslinker that is cell membrane impermeable. DTSSP crosslinker can be used to crosslink extracellular and membrane proteins.
Brand Name:
Vulcanchem
CAS No.:
81069-02-5
VCID:
VC0526709
InChI:
InChI=1S/C14H16N2O14S4/c17-9-5-7(33(23,24)25)13(21)15(9)29-11(19)1-3-31-32-4-2-12(20)30-16-10(18)6-8(14(16)22)34(26,27)28/h7-8H,1-6H2,(H,23,24,25)(H,26,27,28)
SMILES:
C1C(C(=O)N(C1=O)OC(=O)CCSSCCC(=O)ON2C(=O)CC(C2=O)S(=O)(=O)O)S(=O)(=O)O
Molecular Formula:
C14H16N2O14S4
Molecular Weight:
564.6 g/mol
3-Pyrrolidinesulfonic acid, 1,1'-[dithiobis[(1-oxo-3,1-propanediyl)oxy]]bis[2,5-dioxo-
CAS No.: 81069-02-5
Inhibitors
VCID: VC0526709
Molecular Formula: C14H16N2O14S4
Molecular Weight: 564.6 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
CAS No. | 81069-02-5 |
---|---|
Product Name | 3-Pyrrolidinesulfonic acid, 1,1'-[dithiobis[(1-oxo-3,1-propanediyl)oxy]]bis[2,5-dioxo- |
Molecular Formula | C14H16N2O14S4 |
Molecular Weight | 564.6 g/mol |
IUPAC Name | 1-[3-[[3-(2,5-dioxo-3-sulfopyrrolidin-1-yl)oxy-3-oxopropyl]disulfanyl]propanoyloxy]-2,5-dioxopyrrolidine-3-sulfonic acid |
Standard InChI | InChI=1S/C14H16N2O14S4/c17-9-5-7(33(23,24)25)13(21)15(9)29-11(19)1-3-31-32-4-2-12(20)30-16-10(18)6-8(14(16)22)34(26,27)28/h7-8H,1-6H2,(H,23,24,25)(H,26,27,28) |
Standard InChIKey | VOTJUWBJENROFB-UHFFFAOYSA-N |
SMILES | C1C(C(=O)N(C1=O)OC(=O)CCSSCCC(=O)ON2C(=O)CC(C2=O)S(=O)(=O)O)S(=O)(=O)O |
Canonical SMILES | C1C(C(=O)N(C1=O)OC(=O)CCSSCCC(=O)ON2C(=O)CC(C2=O)S(=O)(=O)O)S(=O)(=O)O |
Appearance | Solid powder |
Description | DTSSP Crosslinker, or 3,3´-Dithiobis[sulfosuccinimidylpropionate], is a homobifunctional protein crosslinker that is cell membrane impermeable. DTSSP crosslinker can be used to crosslink extracellular and membrane proteins. |
Purity | >98% (or refer to the Certificate of Analysis) |
Shelf Life | >2 years if stored properly |
Solubility | Soluble in DMSO |
Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms | 3,3'-dithiobis(sulfosuccinimidyl propionate) DTBSSP DTSSP |
Reference | 1: Jung SM, Moroi M. Crosslinking of platelet glycoprotein Ib by N-succinimidyl(4-azidophenyldithio)propionate and 3,3'-dithiobis(sulfosuccinimidyl propionate). Biochim Biophys Acta. 1983 Dec 13;761(2):152-62. PubMed PMID: 6228257. 2: Lambert W, Söderberg CA, Rutsdottir G, Boelens WC, Emanuelsson C. Thiol-exchange in DTSSP crosslinked peptides is proportional to cysteine content and precisely controlled in crosslink detection by two-step LC-MALDI MSMS. Protein Sci. 2011 Oct;20(10):1682-91. doi: 10.1002/pro.699. Epub 2011 Aug 18. PubMed PMID: 21780214; PubMed Central PMCID: PMC3218361. |
PubChem Compound | 123933 |
Last Modified | Nov 11 2021 |
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